Cas no 3004-76-0 (Sulfuric acid, mono(1-methylpropyl) ester)
3004-76-0 structure
Product Name:Sulfuric acid, mono(1-methylpropyl) ester
CAS No:3004-76-0
MF:C4H9O4S
MW:153.176860570908
CID:291808
PubChem ID:59445680
Update Time:2025-04-19
Sulfuric acid, mono(1-methylpropyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid, mono(1-methylpropyl) ester
- butan-2-yl sulfate
- sulfuric acid mono-sec-butyl ester
- DTXSID70732068
- 3004-76-0
-
- Inchi: 1S/C4H10O4S/c1-3-4(2)8-9(5,6)7/h4H,3H2,1-2H3,(H,5,6,7)/p-1
- InChI Key: PGKWEMPRRKCZSF-UHFFFAOYSA-M
- SMILES: S(=O)(=O)([O-])OC(C)CC
Computed Properties
- Exact Mass: 153.02200
- Monoisotopic Mass: 153.02215494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 74.81000
- LogP: 1.34250
Sulfuric acid, mono(1-methylpropyl) ester Related Literature
-
2. 314. Organic peroxides. Part I. The preparation of alkyl hydroperoxides from hydrogen peroxideA. G. Davies,R. V. Foster,A. M. White J. Chem. Soc. 1953 1541
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